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Compound of Interest

Compound Name: 2-Methyl-1-phenylcyclohexanol

CAS No.: 15036-22-3

Cat. No.: B13654756

Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-Methyl-1-
phenylcyclohexanol, ensuring compliance with safety protocols and regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Methyl-1-
phenylcyclohexanol with appropriate personal protective equipment (PPE). Based on data for

structurally similar compounds, this chemical should be treated as potentially hazardous.

Recommended PPE:

Gloves: Use chemical-resistant gloves, such as nitrile.

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: Work in a well-ventilated area, preferably a fume hood. If aerosols or

dust may be generated, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 2-Methyl-1-phenylcyclohexanol is
through an approved hazardous waste disposal facility. Under no circumstances should this

chemical be disposed of down the drain or in standard trash.

Waste Identification and Segregation:

Designate a specific, sealable waste container explicitly for "Hazardous Waste: 2-Methyl-
1-phenylcyclohexanol".

The container must be clearly labeled with the full chemical name and any applicable

hazard pictograms (e.g., flammable, irritant).

Containerization:

Select a chemically compatible and leak-proof container. Glass or polyethylene containers

are generally appropriate.

For liquid waste (e.g., solutions containing the compound), use a sealable liquid waste

container.

For solid waste (e.g., contaminated filter paper, weighing boats), double-bag the materials

before placing them in the designated solid hazardous waste container.[1]

Spill Management:

For small liquid spills, absorb the material using an inert absorbent like vermiculite, dry

sand, or earth.[1] Do not use combustible materials such as paper towels as the primary

absorbent.[1]

Carefully scoop the absorbed material into the designated hazardous waste container.[1]

For larger spills, or if you are not trained in spill response, evacuate the area and

immediately contact your institution's Environmental Health and Safety (EHS) department
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or emergency response team.[1]

Storage of Waste:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[2]

The storage location should be clearly marked as a hazardous waste accumulation point.

[1]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal contractor.[1]

Ensure all necessary paperwork, such as a waste manifest, is accurately completed.[1]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2][3]

Quantitative Data Summary
While specific quantitative data for 2-Methyl-1-phenylcyclohexanol is not readily available,

the following table provides hazard information for the closely related compound 2-

Methylcyclohexanol, which should be used as a conservative reference.

Hazard Classification Details

Flammability Flammable liquid and vapor.[3][4]

Acute Toxicity (Oral) Harmful if swallowed.[3][4][5]

Acute Toxicity (Inhalation) Harmful if inhaled.[3][4][6]

Eye Irritation Causes serious eye irritation.[3][4][5]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-1-phenylcyclohexanol.
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2-Methyl-1-phenylcyclohexanol
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End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Methyl-1-phenylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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